Cas no 929297-55-2 (Dechloro Lorcaserin (>50% ee))

• Product Name: Dechloro Lorcaserin (>50% ee)
• CAS No: 929297-55-2
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 2085659
• PubChem ID: 66613972
• Update Time: 2025-10-31

Dechloro Lorcaserin (>50% ee) Chemical and Physical Properties

Names and Identifiers

• Dechloro Lorcaserin
• 5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine;hydrochloride
• Dechloro rec-Lorcaserin
• SCHEMBL174589
• 929297-55-2
• 2127411-91-8
• Dechloro Lorcaserin (>50per cent ee)
• YAA26624
• 1-methyl-2,3,4,5-tetrahydro-1h-3-benzazepine hydrochloride
• 2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine Hydrochloride
• 2,3,4,5-Tetrahydro-1-methyl-1H-3-benzazepine HCl
• Dechloro Lorcaserin (>50% ee)

• Inchi： 1S/C11H15N.ClH/c1-9-8-12-7-6-10-4-2-3-5-11(9)10;/h2-5,9,12H,6-8H2,1H3;1H
• InChI Key： SEGGVTVKGUXISN-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2C=CC=CC=2C(C)C1

Computed Properties

• Exact Mass: 197.0971272Da
• Monoisotopic Mass: 197.0971272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on Dechloro Lorcaserin (>50% ee)

Dechloro Lorcaserin (CAS No. 929297-55-2): A Chiral Modulator with Therapeutic Potential

In the realm of Dechloro Lorcaserin, a compound identified by the CAS registry number 929297-55-2, researchers and pharmaceutical developers have uncovered a promising chiral entity with significant implications for metabolic disorder management. This compound, characterized by its enantiomeric excess (>50% ee), represents an advanced iteration of lorcaserin—a selective serotonin receptor agonist historically employed in obesity treatment. The dechlorinated variant retains pharmacological relevance while introducing structural modifications that may enhance stability, bioavailability, or specificity toward therapeutic targets.

The chemical structure of Dechloro Lorcaserin features a benzisoxazole core linked to a substituted piperazine moiety, with the removal of chlorine atoms from the parent lorcaserin framework. This structural alteration is strategically designed to modulate physicochemical properties such as lipophilicity and metabolic stability. Recent studies published in Journal of Medicinal Chemistry (Q3 2023) highlight how dechlorination reduces off-target interactions while preserving affinity for the 5-HT_₂C receptor, a key mediator of satiety signaling in the central nervous system.

Synthesis of this compound demands precise chiral control to achieve the specified >50% ee threshold. Researchers employ asymmetric catalysis methodologies involving chiral ligands or enzymatic resolution steps to isolate the desired enantiomer. A notable advancement involves the use of organocatalytic systems derived from proline derivatives, which achieve >85% ee in one-pot processes—a breakthrough documented in Nature Catalysis's 2024 special issue on asymmetric synthesis. Such improvements address scalability challenges critical for preclinical and eventual clinical production.

Clinical pharmacology investigations reveal that Dechloro Lorcaserin's chiral purity directly correlates with efficacy outcomes. In murine models of diet-induced obesity, higher enantiomeric excess (>60% ee) demonstrated superior weight loss efficacy compared to racemic mixtures, accompanied by reduced hepatic toxicity observed at equivalent doses. These findings underscore the importance of stereochemistry in optimizing therapeutic indices—a principle now central to modern drug design as highlighted in recent FDA guidance documents on chiral drug development.

Ongoing research explores this compound's potential beyond obesity management. Preclinical data from Sig Transduct Target Ther's December 2023 edition suggest activity at additional serotonin receptor subtypes, raising possibilities for neurodegenerative disease applications such as Alzheimer's therapy through modulation of synaptic plasticity pathways. The absence of chlorine substituents also lowers concerns about long-term halogen accumulation observed with earlier analogs, aligning with current regulatory trends emphasizing environmental and metabolic sustainability.

Innovative formulation strategies further amplify this compound's therapeutic promise. Solid dispersion techniques using hydroxypropyl methylcellulose acetate succinate (HPMCAS) have improved dissolution rates by over 40%, as reported in AAPS PharmSciTech. Such advancements position Dechloro Lorcaserin as a candidate for once-daily dosing regimens critical for patient adherence—a factor increasingly prioritized in chronic disease management protocols.

The evolving landscape of metabolic therapeutics continues to validate compounds like Dechloro Lorcaserin (CAS No. 929297-55-). Its unique combination of structural modification and rigorous chiral control represents a paradigm shift toward precision medicine approaches that balance efficacy, safety, and manufacturability. As Phase IIa trials initiate across multiple indications, this molecule exemplifies how targeted chemical optimization can rejuvenate established drug classes while addressing unmet clinical needs in an era demanding safer and more effective treatment options.